5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)oxazole

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-4-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazole
• InChI: InChI=1S/C20H13F2NO4S2/c21-14-5-3-13(4-6-14)12-28-20-19(23-18(27-20)17-2-1-11-26-17)29(24,25)16-9-7-15(22)8-10-16/h1-11H,12H2
• InChI Key: BSWWNAZJRAGKHU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC(=C(O2)SCC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H13F2NO4S2
• Molecular Weight: 433.5 g/mol

Description

5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)oxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is known to possess potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Antibacterial Activity

A study on sulfone derivatives containing 1,3,4-oxadiazole moieties, closely related to the specified compound, demonstrated significant antibacterial activities against rice bacterial leaf blight. This particular derivative showcased a potent antibacterial effect, superior to commercial agents, and also enhanced the plant's resistance against the disease by stimulating an increase in protective enzyme activities (Shi et al., 2015).

Fluorescent Molecular Probes

Another research avenue involves the synthesis of 2,5-Diphenyloxazoles, derivatives within the same chemical family, prepared as new fluorescent solvatochromic dyes. These compounds demonstrate strong solvent-dependent fluorescence, attributed to an intramolecular charge transfer, making them suitable for developing ultra-sensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).

Quantum Mechanical Studies

Quantum mechanical studies on aromatic halogen-substituted sulfonamidobenzoxazole compounds, which share structural similarities with the specified chemical, have identified their potential in the development of novel inhibitor molecules. These studies involve geometry optimization and analysis of electron distribution, showcasing their applicability in light-harvesting efficiencies and novel DSSC designs (Mary et al., 2019).

Proton Exchange Membrane Applications

Research into fluorinated sulfonated polytriazoles, a category encompassing similar structural motifs, has yielded new materials with promising applications as proton exchange membranes. These materials exhibit high molecular weights, thermal and chemical stabilities, low water uptake, and high mechanical properties, positioning them as interesting candidates for fuel cell technologies (Singh et al., 2014).